Cas no 67740-14-1 (4-(tert-Butyl)-2-chlorobenzonitrile)

• Product Name: 4-(tert-Butyl)-2-chlorobenzonitrile
• CAS No: 67740-14-1
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 1024160
• PubChem ID: 22898756
• Update Time: 2025-04-20

4-(tert-Butyl)-2-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2-chlorobenzonitrile
• 4-tert-butyl-2-chlorobenzonitrile
• DTXSID70628795
• SCHEMBL2555215
• 67740-14-1
• DB-339878

• Inchi： 1S/C11H12ClN/c1-11(2,3)9-5-4-8(7-13)10(12)6-9/h4-6H,1-3H3
• InChI Key： KRHLSNRCNAJQIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 193.0658271g/mol
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų